Cas no 1604451-78-6 ((1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol)

• Product Name: (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol
• CAS No: 1604451-78-6
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• MDL: MFCD34600459
• CID: 5606680
• PubChem ID: 102949158
• Update Time: 2025-05-23

(1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1604451-78-6
• (1S)-1-[4-bromo-2-(ethoxymethoxy)phenyl]ethan-1-ol
• EN300-9814370
• (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol

• MDL： MFCD34600459
• Inchi： 1S/C11H15BrO3/c1-3-14-7-15-11-6-9(12)4-5-10(11)8(2)13/h4-6,8,13H,3,7H2,1-2H3/t8-/m0/s1
• InChI Key： CLMNIOTXJDBKRX-QMMMGPOBSA-N
• SMILES： BrC1C=CC(=C(C=1)OCOCC)[C@H](C)O

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7Ų

Additional information on (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol

Comprehensive Analysis of (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol (CAS No. 1604451-78-6)

The compound (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol (CAS No. 1604451-78-6) is a chiral aromatic alcohol with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a brominated phenyl ring and an ethoxymethoxy substituent, makes it a valuable intermediate in organic synthesis. Researchers are increasingly interested in this compound due to its applications in asymmetric synthesis and drug development, particularly in the design of chiral catalysts and bioactive molecules.

In recent years, the demand for chiral building blocks like (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol has surged, driven by advancements in enantioselective synthesis and the growing focus on green chemistry. This compound's ability to introduce stereochemical complexity into molecules aligns with the pharmaceutical industry's need for high-purity intermediates. Its CAS No. 1604451-78-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research.

The synthesis of (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol typically involves asymmetric reduction or enzymatic resolution methods, which are topics of high interest in organic chemistry forums and patent literature. Its bromo and ethoxymethoxy functional groups offer versatile reactivity, enabling modifications for drug discovery projects. Notably, this compound has been explored in the context of central nervous system (CNS) drug candidates, a hot topic in medicinal chemistry.

From an analytical perspective, CAS No. 1604451-78-6 is characterized using techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are critical for verifying its enantiomeric purity. The compound's stability under various conditions is also a common query among researchers, as it impacts its storage and handling protocols. Discussions on chemical stability and solubility often appear in researchgate threads and scientific blogs.

Beyond pharmaceuticals, (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol has potential applications in material science, particularly in the development of chiral polymers and liquid crystals. Its structural features contribute to molecular self-assembly processes, a trending area in nanotechnology. The compound's CAS No. 1604451-78-6 is often cross-referenced with studies on supramolecular chemistry and smart materials.

In summary, (1S)-1-4-bromo-2-(ethoxymethoxy)phenylethan-1-ol represents a multifaceted tool for modern chemistry. Its combination of stereochemical control, functional group diversity, and synthetic versatility addresses key challenges in drug design and advanced materials. As research continues to uncover new applications, this compound's prominence in scientific literature is expected to grow, solidifying its role as a cornerstone in chiral chemistry.